Cas no 89694-28-0 (4-Amino-3-sulfamoylbenzoic acid)

• Product Name: 4-Amino-3-sulfamoylbenzoic acid
• CAS No: 89694-28-0
• MF: C₇H₈N₂O₄S
• MW: 216.214420318604
• CID: 712233
• PubChem ID: 11401653
• Update Time: 2025-06-07

4-Amino-3-sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-sulfamoylbenzoic acid
• 4-AMINO-3-SULFAMOYL-BENZOIC ACID
• Benzoic acid,4-amino-3-(aminosulfonyl)-
• 4-Amino-3-sulfamoyl-benzoesaeure
• Benzoic acid,4-amino-3-(aminosulfonyl)
• 4-Amino-3-sulfamoylbenzoicacid
• GS0976
• SB78802
• DTXSID90464738
• 89694-28-0
• AC-18630
• AKOS015964048
• HZOMHQLECOWBSX-UHFFFAOYSA-N
• SCHEMBL6554659
• DB-349117
• 4-Amino-3-sulfamoyl-benzoicacid

• Inchi： 1S/C7H8N2O4S/c8-5-2-1-4(7(10)11)3-6(5)14(9,12)13/h1-3H,8H2,(H,10,11)(H2,9,12,13)
• InChI Key： HZOMHQLECOWBSX-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)O)C=CC=1N)(N)(=O)=O

Computed Properties

• Exact Mass: 216.02000
• Monoisotopic Mass: 216.02047791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.1
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Density: 1.623
• Boiling Point: 539°C at 760 mmHg
• Flash Point: 279.8°C
• Refractive Index: 1.658
• PSA: 131.86000
• LogP: 1.97670